Cas no 657424-64-1 (1,2,4-Oxadiazole, 5-(5-chloro-2-fluorophenyl)-3-(chloromethyl)-)

1,2,4-Oxadiazole, 5-(5-chloro-2-fluorophenyl)-3-(chloromethyl)- structure
657424-64-1 structure
Product Name:1,2,4-Oxadiazole, 5-(5-chloro-2-fluorophenyl)-3-(chloromethyl)-
CAS No:657424-64-1
MF:C9H5Cl2FN2O
MW:247.053203344345
CID:1695460
PubChem ID:43120210
Update Time:2025-04-21

1,2,4-Oxadiazole, 5-(5-chloro-2-fluorophenyl)-3-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole, 5-(5-chloro-2-fluorophenyl)-3-(chloromethyl)-
    • 5-(5-chloro-2-fluoro-phenyl)-3-chloromethyl-[1,2,4]oxadiazole
    • YGEDNRXHGQJYQE-UHFFFAOYSA-N
    • 5-(5-chloro-2-fluorophenyl)-3-(chloromethyl)-1,2,4-oxadiazole
    • SCHEMBL1543904
    • DB-306244
    • 657424-64-1
    • Inchi: 1S/C9H5Cl2FN2O/c10-4-8-13-9(15-14-8)6-3-5(11)1-2-7(6)12/h1-3H,4H2
    • InChI Key: YGEDNRXHGQJYQE-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=C1)C1=NC(CCl)=NO1)F

Computed Properties

  • Exact Mass: 245.97645
  • Monoisotopic Mass: 245.9762963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.92
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